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Compound of Interest

Compound Name:
Methyl 5-nitrothiophene-2-

carboxylate

Cat. No.: B1293554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Methyl 5-nitrothiophene-2-carboxylate in common laboratory solvents. Due to the limited

availability of specific quantitative solubility data in publicly accessible literature, this document

focuses on providing a robust experimental framework for determining its solubility, alongside a

template for data presentation and visualization of the experimental workflow.

Introduction
Methyl 5-nitrothiophene-2-carboxylate (CAS No. 5832-01-9) is a heterocyclic organic

compound with the molecular formula C₆H₅NO₄S. Its structure, featuring a thiophene ring

substituted with a nitro group and a methyl carboxylate group, suggests a degree of polarity

that influences its solubility in various solvents. Understanding the solubility of this compound is

critical for a range of applications in drug discovery and development, including reaction

chemistry, purification, formulation, and analytical method development. While qualitative

statements suggest solubility in common organic solvents like DMSO and DMF, precise

quantitative data is not readily available. This guide provides the necessary protocols to

generate this crucial data in a laboratory setting.

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1293554?utm_src=pdf-interest
https://www.benchchem.com/product/b1293554?utm_src=pdf-body
https://www.benchchem.com/product/b1293554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physicochemical properties of Methyl 5-nitrothiophene-2-carboxylate
is presented in the table below.

Property Value Source

CAS Number 5832-01-9 [1]

Molecular Formula C₆H₅NO₄S [1]

Molecular Weight 187.17 g/mol [1]

Appearance Solid

Purity Typically ≥98% [1]

Quantitative Solubility Data
As of the compilation of this guide, specific quantitative solubility data for Methyl 5-
nitrothiophene-2-carboxylate in common laboratory solvents is not extensively reported in

peer-reviewed journals or chemical databases. To address this, the following sections provide a

detailed experimental protocol to determine these values. Researchers can utilize the

subsequent table to systematically record their findings.

Table for Recording Experimentally Determined Solubility Data
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Solvent
Temperature
(°C)

Solubility (g/L)
Solubility
(mol/L)

Observations

Water

Ethanol

Methanol

Acetone

Ethyl Acetate

Dichloromethane

Chloroform

Dimethyl

Sulfoxide

(DMSO)

Dimethylformami

de (DMF)

Other (Specify)

Experimental Protocol for Solubility Determination
The following protocol outlines a standard method for determining the solubility of a solid

compound, such as Methyl 5-nitrothiophene-2-carboxylate, in a given solvent.

Objective: To determine the saturation solubility of Methyl 5-nitrothiophene-2-carboxylate in

various solvents at a controlled temperature.

Materials:

Methyl 5-nitrothiophene-2-carboxylate

Selected solvents (e.g., water, ethanol, methanol, acetone, etc.)

Analytical balance
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Vials with screw caps

Constant temperature shaker or water bath

Syringe filters (e.g., 0.45 µm PTFE or other suitable material)

Syringes

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer.

Methodology:

Preparation of Saturated Solutions:

Add an excess amount of Methyl 5-nitrothiophene-2-carboxylate to a known volume of

the selected solvent in a vial. The excess solid is crucial to ensure that a saturated solution

is achieved.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a constant temperature shaker or water bath set to the desired

experimental temperature (e.g., 25 °C).

Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed for a short time to let the

excess solid settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a syringe filter into a clean, pre-

weighed vial to remove any undissolved solid particles.
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Quantification:

Accurately dilute the filtered saturated solution with a suitable solvent to a concentration

within the linear range of the analytical instrument.

Analyze the diluted solution using a pre-validated analytical method (e.g., HPLC-UV or

UV-Vis spectroscopy) to determine the concentration of Methyl 5-nitrothiophene-2-
carboxylate.

Prepare a calibration curve using standard solutions of known concentrations to accurately

quantify the compound in the sample.

Calculation of Solubility:

Calculate the concentration of the undiluted saturated solution based on the dilution factor.

Express the solubility in the desired units, such as grams per liter (g/L) or moles per liter

(mol/L).

Experimental Workflow for Solubility Determination
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Preparation of Saturated Solution

Sample Collection

Analysis

Calculation

Add excess solute to a known volume of solvent

Equilibrate at constant temperature with agitation (24-48h)

Allow excess solid to settle

Withdraw supernatant

Filter supernatant (e.g., 0.45 µm filter)

Prepare dilutions of the filtered saturated solution

Quantify concentration using a calibrated analytical method (e.g., HPLC)

Calculate solubility from the concentration of the saturated solution
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Start with the test compound
(Methyl 5-nitrothiophene-2-carboxylate)

Test solubility in Water

Soluble in Polar Protic/Aprotic Solvents
(e.g., Ethanol, Acetone, DMSO)

 Insoluble 

Largely Insoluble

 Soluble 

Soluble in Nonpolar/Low Polarity Solvents
(e.g., Dichloromethane, Ethyl Acetate)

 Insoluble  Soluble 

 Insoluble 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293554#solubility-of-methyl-5-nitrothiophene-2-
carboxylate-in-common-lab-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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